Cas no 2734773-14-7 (1-Bromo-3-fluoro-2-((methoxymethoxy)methyl)-5-methylbenzene)

• Product Name: 1-Bromo-3-fluoro-2-((methoxymethoxy)methyl)-5-methylbenzene
• CAS No: 2734773-14-7
• MF: C₁₀H₁₂BrFO₂
• MW: 263.10
• CID: 5080216
• Update Time: 2025-08-05

1-Bromo-3-fluoro-2-((methoxymethoxy)methyl)-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-fluoro-2-((methoxymethoxy)methyl)-5-methylbenzene

• Inchi： 1S/C10H12BrFO2/c1-7-3-9(11)8(10(12)4-7)5-14-6-13-2/h3-4H,5-6H2,1-2H3
• InChI Key： IVVFPRURYACLPV-UHFFFAOYSA-N
• SMILES： C1(=CC(Br)=C(C(=C1)F)COCOC)C

Additional information on 1-Bromo-3-fluoro-2-((methoxymethoxy)methyl)-5-methylbenzene

Introduction to 1-Bromo-3-fluoro-2-((methoxymethoxy)methyl)-5-methylbenzene (CAS No. 2734773-14-7)

1-Bromo-3-fluoro-2-((methoxymethoxy)methyl)-5-methylbenzene, identified by its Chemical Abstracts Service (CAS) number 2734773-14-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a bromine substituent, a fluorine atom, and a complex (methoxymethoxy)methyl group, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 1-Bromo-3-fluoro-2-((methoxymethoxy)methyl)-5-methylbenzene consists of a benzene ring modified with multiple functional groups. The presence of a bromine atom at the 1-position and a fluorine atom at the 3-position introduces electrophilic and nucleophilic centers, respectively, which can be exploited in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Additionally, the (methoxymethoxy)methyl group at the 2-position provides a sterically hindered environment while also offering potential for further derivatization through oxidation or reduction reactions.

In recent years, the demand for halogenated aromatic compounds has surged due to their utility in pharmaceutical synthesis. 1-Bromo-3-fluoro-2-((methoxymethoxy)methyl)-5-methylbenzene stands out as a versatile building block for constructing more complex molecules. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism. The fluorine substituent, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates, making it a preferred choice for medicinal chemists.

One of the most compelling applications of 1-Bromo-3-fluoro-2-((methoxymethoxy)methyl)-5-methylbenzene is in the synthesis of small-molecule probes for biochemical assays. The combination of bromine and fluorine allows for selective labeling via click chemistry or other bioconjugation techniques, enabling researchers to track molecular interactions in living cells with high precision. This has been particularly useful in studying protein-protein interactions and enzyme mechanisms, which are critical for understanding disease pathways and developing targeted therapies.

The (methoxymethoxy)methyl group in the molecule also plays a crucial role in modulating its physical properties. This bulky ether moiety can influence solubility, lipophilicity, and overall bioavailability, making it an attractive feature for drug design. Recent studies have demonstrated its utility in creating prodrugs that release active pharmaceutical ingredients under specific physiological conditions, thereby improving therapeutic efficacy.

From a synthetic chemistry perspective, 1-Bromo-3-fluoro-2-((methoxymethoxy)methyl)-5-methylbenzene serves as a precursor for constructing polycyclic aromatic systems. By undergoing sequential functionalization or polymerization reactions, this compound can be transformed into high-performance materials with applications in organic electronics and photovoltaics. The bromine and fluorine atoms further enhance the reactivity of these intermediates, facilitating the formation of conjugated systems that exhibit desirable optoelectronic properties.

The growing interest in halogenated aromatics has also spurred advancements in green chemistry methodologies. Researchers are exploring catalytic processes that minimize waste and energy consumption while maximizing yield. For example, transition-metal-catalyzed cross-coupling reactions using 1-Bromo-3-fluoro-2-((methoxymethoxy)methyl)-5-methylbenzene as a starting material have been optimized to operate under mild conditions with high selectivity.

In conclusion, 1-Bromo-3-fluoro-2-((methoxymethoxy)methyl)-5-methylbenzene (CAS No. 2734773-14-7) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and biochemical research. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative therapeutics and advanced materials. As research continues to uncover new functionalities and synthetic pathways, this compound is poised to remain at the forefront of chemical innovation.